Cas no 1337195-77-3 (2-(5-nitrofuran-2-yl)azetidine)

• Product Name: 2-(5-nitrofuran-2-yl)azetidine
• CAS No: 1337195-77-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6147564
• PubChem ID: 76220440
• Update Time: 2025-10-24

2-(5-nitrofuran-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitrofuran-2-yl)azetidine
• 1337195-77-3
• EN300-1837538

• Inchi： 1S/C7H8N2O3/c10-9(11)7-2-1-6(12-7)5-3-4-8-5/h1-2,5,8H,3-4H2
• InChI Key： JXWHVHLBDMFOQY-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71Ų

Additional information on 2-(5-nitrofuran-2-yl)azetidine

Introduction to Compound CAS No. 1337195-77-3: 2-(5-Nitrofuran-2-yl)Azetidine

The compound with CAS No. 1337195-77-3, commonly referred to as 2-(5-nitrofuran-2-yl)azetidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a nitrofuran moiety with an azetidine ring system. The nitrofuran group, known for its strong electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule, while the azetidine ring contributes to its structural rigidity and potential bioavailability.

Recent studies have highlighted the potential of 2-(5-nitrofuran-2-yl)azetidine in drug discovery, particularly in the development of novel antibiotics and anticancer agents. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively explored. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain bacterial enzymes, suggesting its potential as a lead compound for antibacterial drug development.

In addition to its pharmacological applications, 2-(5-nitrofuran-2-yl)azetidine has also been investigated for its role in materials science. The molecule's unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound, facilitating its integration into various material systems.

The synthesis of 2-(5-nitrofuran-2-yl)azetidine involves a multi-step process that typically begins with the preparation of the nitrofuran precursor. This is followed by a series of coupling reactions to form the azetidine ring. The optimization of these reaction conditions has been a focal point of recent research efforts, with scientists striving to achieve higher yields and better purity levels.

From an environmental perspective, the stability and biodegradability of 2-(5-nitrofuran-2-yl)azetidine have been closely examined. Studies indicate that the compound exhibits moderate persistence in aquatic environments, raising concerns about its potential ecological impact. However, further research is needed to fully understand its environmental fate and to develop strategies for mitigating any adverse effects.

In conclusion, CAS No. 1337195-77-3, or 2-(5-nitrofuran-2-yl)azetidine, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic and analytical techniques, position it as a key player in future scientific endeavors. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.